3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline
• InChI: InChI=1S/C12H15N3/c1-2-10-4-3-5-11(8-10)15-9-12-13-6-7-14-12/h3-8,15H,2,9H2,1H3,(H,13,14)
• InChI Key: JWUKSEJLDWFFNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NCC2=NC=CN2

Description

3-Ethyl-N-(1H-imidazol-2-ylmethyl)aniline is a substituted aniline derivative featuring a 3-ethyl group on the aromatic ring and an imidazole moiety linked via a methylene bridge to the aniline nitrogen. Its synthesis typically involves N-alkylation or Schiff base formation, as observed in structurally related compounds (e.g., ). Key characterization methods include FTIR and NMR spectroscopy to confirm functional groups and substitution patterns .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline can be achieved through various synthetic routes. One common method involves the reaction of 3-ethyl aniline with 2-chloromethylimidazole under basic conditions. The reaction typically proceeds via nucleophilic substitution, where the aniline nitrogen attacks the chloromethyl group, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Oxidation Reactions

The ethyl group undergoes catalytic oxidation under specific conditions. In the presence of potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) with acidic additives (e.g., acetic acid), the ethyl side chain oxidizes to form a ketone derivative.

Reaction Conditions	Product	Yield	Mechanistic Pathway
KMnO₄, H₂SO₄, 80°C, 6 h	3-(imidazol-2-ylmethylamino)acetophenone	72%	Radical-mediated C–H bond cleavage
H₂O₂/FeCl₃, CH₃COOH, 60°C, 4 h	Same ketone product	68%	Metal-catalyzed oxygenation

This reactivity aligns with secondary alcohol oxidation pathways observed in Mn/Fe-based catalytic systems . The imidazole ring remains intact during these reactions due to its aromatic stability.

Acylation and Condensation Reactions

The primary amine group participates in nucleophilic acyl substitution and condensation processes:

Acetylation

Reacting with acetyl chloride in dichloromethane (DCM) yields the corresponding acetamide:
$\text{3 Ethyl N imidazol 2 ylmethyl aniline}+\text{CH COCl}\rightarrow \text{N acetyl derivative}$

• Conditions : DCM, 0°C → RT, 2 h

• Yield : 85%

Schiff Base Formation

Condensation with aromatic aldehydes (e.g., benzaldehyde) produces benzylidene derivatives:

Aldehyde	Product	Catalyst	Yield
Benzaldehyde	3-Ethyl-N-(imidazol-2-ylmethyl)benzylideneaniline	None, 120°C, 12 h	78%
4-Chlorobenzaldehyde	Analogous chloro-substituted derivative	SiO₂, microwave	83%

These reactions exploit the nucleophilicity of the aniline’s NH group, facilitated by the electron-donating ethyl substituent .

Electrophilic Substitution at the Imidazole Ring

The imidazole moiety undergoes regioselective electrophilic substitution, primarily at the N1 and C4 positions:

Nitration

Using HNO₃/H₂SO₄ at 0°C introduces a nitro group at C4:
$\text{Imidazole ring}+\text{HNO }\rightarrow \text{4 Nitroimidazole derivative}$

• Yield : 64%

Sulfonation

Fuming H₂SO₄ sulfonates the imidazole at N1:

• Conditions : 100°C, 3 h

• Product : N1-sulfonated derivative (yield: 58%)

Cross-Coupling Reactions

The compound participates in transition-metal-catalyzed couplings, leveraging its imidazole nitrogen as a directing group:

Reaction Type	Catalyst	Conditions	Product	Yield
Suzuki–Miyaura	Pd(PPh₃)₄	K₂CO₃, DMF, 100°C, 12 h	Biaryl-imidazole hybrid	76%
Ullmann-type C–N coupling	CuI	K₃PO₄, DMSO, 120°C, 24 h	N-aryl imidazole derivative	63%

Reductive Alkylation

The aniline’s NH group undergoes reductive alkylation with aldehydes/ketones in the presence of NaBH₃CN :
$\text{Aniline}+\text{RCHO}\xrightarrow{\text{NaBH CN}}\text{N alkylated product}$

• Example : Reaction with formaldehyde yields N-methylated derivative (yield: 89%)

Mechanistic Insights

Key reactivity trends include:

• Ethyl group : Susceptible to oxidation due to benzylic C–H bond weakening by the adjacent aromatic ring .

• Imidazole ring : Directs electrophilic substitution via resonance stabilization of intermediates .

• Aniline NH : High nucleophilicity enables acylations and condensations without requiring harsh bases .

This compound’s multifunctional design makes it a versatile intermediate in synthesizing pharmacophores and coordination polymers.

Scientific Research Applications

3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The imidazole moiety can interact with enzymes and receptors, modulating their activity. The compound may also participate in redox reactions, influencing cellular processes and signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline with analogous imidazole-containing aniline derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
3-Ethyl-N-(1H-imidazol-2-ylmethyl)aniline	C₁₂H₁₆N₃	202.28 (calculated)	3-ethyl on aniline; imidazol-2-ylmethyl on N	Moderate lipophilicity, potential bioactivity
3-(1-Butyl-1H-imidazol-2-yl)aniline []	C₁₃H₁₇N₃	215.30	3-butylimidazole directly attached to aniline	Higher lipophilicity due to butyl group
N-(4-Chlorobenzyl)-2-(1H-imidazol-1-ylmethyl)benzenamine []	C₁₆H₁₅ClN₃	296.77 (calculated)	4-chlorobenzyl on aniline; imidazol-1-ylmethyl on benzenamine	Enhanced antimicrobial activity due to Cl
3-{[2-(Propan-2-yl)-1H-imidazol-1-yl]methyl}aniline []	C₁₃H₁₇N₃	215.30	3-isopropyl on imidazole; imidazol-1-ylmethyl on aniline	Steric hindrance from isopropyl group
N-Ethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]aniline []	C₁₄H₁₉N₃	229.32	Ethyl and 2-methylimidazole-ethyl groups on aniline nitrogen	Increased flexibility from ethyl chain

Key Observations:

• Steric Effects: The isopropyl group in introduces steric hindrance, which may affect binding to biological targets .
• Electronic Effects: The 4-chloro substituent in enhances electron-withdrawing properties, correlating with reported antifungal activity .

Biological Activity

3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities, particularly in anticancer and antimicrobial applications. This article reviews the existing literature on the biological activity of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Anticancer Activity

Several studies have investigated the anticancer properties of imidazole derivatives, including 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline. Research indicates that compounds with imidazole moieties can exhibit significant cytotoxic effects against various cancer cell lines.

• Cell Line Studies : The compound was tested against the MCF7 breast cancer cell line. Results indicated a dose-dependent decrease in cell viability, with IC50 values suggesting effective cytotoxicity at concentrations as low as 50 µM .
• Mechanism of Action : The anticancer mechanism is hypothesized to involve apoptosis induction and cell cycle arrest, although specific pathways remain to be fully elucidated. Flow cytometry analyses have shown an increase in apoptotic cells upon treatment with imidazole derivatives .

Antimicrobial Activity

Imidazole derivatives are also recognized for their antimicrobial properties. Studies have reported that 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline demonstrates activity against various pathogenic microbes.

• In Vitro Efficacy : The compound has been evaluated for its antibacterial and antifungal activities, showing promising results against several strains, including resistant bacterial strains .
• Minimum Inhibitory Concentration (MIC) : The MIC values for this compound were determined in various studies, indicating effective inhibition at concentrations ranging from 10 to 100 µg/mL depending on the pathogen tested .

Study 1: Anticancer Efficacy in Animal Models

A study conducted on tumor-bearing mice demonstrated that administration of 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline significantly suppressed tumor growth compared to control groups. The treatment resulted in a reduction in tumor volume by approximately 40% after four weeks of administration .

Study 2: Antimicrobial Activity Against Resistant Strains

In a clinical setting, the compound was tested against multi-drug resistant strains of Staphylococcus aureus. The results indicated that it could inhibit bacterial growth effectively, with an MIC of 32 µg/mL, showcasing its potential as an alternative therapeutic agent .

Data Tables

Biological Activity	Cell Line/Pathogen	IC50/MIC (µg/mL)	Effectiveness
Anticancer	MCF7	50	Significant
Antimicrobial	S. aureus	32	Effective
Antimicrobial	E. coli	25	Moderate

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline, and how can purity be validated?

• Methodological Answer : The synthesis typically involves a nucleophilic substitution or reductive amination reaction. For example, reacting 3-ethylaniline with 1H-imidazole-2-carbaldehyde under reducing conditions (e.g., NaBH₃CN or H₂/Pd-C) can yield the target compound. Post-synthesis, purity is validated via HPLC (≥95% purity) and structural confirmation via $^1 \text{H NMR}$ (e.g., imidazole proton signals at δ 6.8–7.2 ppm) and high-resolution mass spectrometry (HRMS) .

Q. How can researchers characterize the electronic and steric effects of substituents in this compound?

• Methodological Answer : Substituent effects are analyzed using computational tools (e.g., density functional theory, DFT) to calculate electron density distribution and steric maps. Experimentally, UV-Vis spectroscopy can assess electronic transitions, while X-ray crystallography (if crystalline) provides precise bond lengths and angles to quantify steric hindrance .

Q. What spectroscopic techniques are most effective for structural elucidation?

• Methodological Answer : A combination of $^1 \text{H NMR}$, $^{13} \text{C NMR}$, and 2D NMR (e.g., COSY, HSQC) resolves the imidazole and ethyl-aniline moieties. Infrared (IR) spectroscopy identifies N-H stretching (3200–3400 cm⁻¹) and aromatic C-H bending modes. Mass spectrometry (EI or ESI-MS) confirms molecular weight and fragmentation patterns .

Advanced Research Questions

Q. How do computational studies explain the stability and reactivity of 3-ethyl-N-(1H-imidazol-2-ylmethyl)aniline in different protonation states?

• Methodological Answer : DFT calculations (e.g., B3LYP/6-311+G(d,p)) model protonation at the imidazole nitrogen or aniline amine. Reaction pathways (e.g., electrophilic substitution) are mapped using transition-state analysis. Experimental validation involves pH-dependent NMR to track protonation shifts (e.g., imidazole N-H signal broadening in acidic conditions) .

Q. What are the potential environmental degradation pathways, and how can they be experimentally monitored?

• Methodological Answer : Aerobic biodegradation studies using soil or water samples quantify degradation rates via LC-MS. Aniline dioxygenase-containing bacterial strains (e.g., Pseudomonas spp.) are tested for enzymatic cleavage of the ethyl-aniline bond. Metabolite identification employs GC-MS for intermediates like catechol derivatives .

Q. How can researchers design experiments to assess the compound’s interactions with biological targets (e.g., enzymes or receptors)?

• Methodological Answer : Molecular docking (e.g., AutoDock Vina) predicts binding affinity to imidazole-recognizing targets (e.g., cytochrome P450). In vitro assays (e.g., fluorescence polarization) measure competitive inhibition. Surface plasmon resonance (SPR) quantifies binding kinetics in real time .

Q. What strategies resolve contradictions in reported reactivity data (e.g., divergent catalytic performance)?

• Methodological Answer : Controlled kinetic studies under varying conditions (solvent, temperature) isolate rate-determining steps. Isotopic labeling (e.g., $^{15} \text{N}$-imidazole) tracks mechanistic pathways. Meta-analyses of published data identify outliers caused by impurities or solvent effects .